2-(1-isobutyl-3-oxo-2-piperazinyl)-N-methyl-N-(4-phenoxybenzyl)acetamide

• IUPAC Name: N-methyl-2-[1-(2-methylpropyl)-3-oxopiperazin-2-yl]-N-[(4-phenoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C24H31N3O3/c1-18(2)16-27-14-13-25-24(29)22(27)15-23(28)26(3)17-19-9-11-21(12-10-19)30-20-7-5-4-6-8-20/h4-12,18,22H,13-17H2,1-3H3,(H,25,29)
• InChI Key: JXHZRLPPBUQHCK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCNC(=O)C1CC(=O)N(C)CC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C24H31N3O3
• Molecular Weight: 409.5 g/mol

Description

2-(1-isobutyl-3-oxo-2-piperazinyl)-N-methyl-N-(4-phenoxybenzyl)acetamide, commonly known as PNU-142633, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. PNU-142633 is a selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR) and has been studied extensively for its effects on the central nervous system.

Mechanism of Action

PNU-142633 is a selective antagonist of the α7 2-(1-isobutyl-3-oxo-2-piperazinyl)-N-methyl-N-(4-phenoxybenzyl)acetamide, which is a type of receptor found in the brain and other tissues. The α7 this compound plays a critical role in various physiological processes, including learning and memory, synaptic plasticity, and inflammation. By blocking the α7 this compound, PNU-142633 reduces the activity of this receptor and modulates the release of various neurotransmitters, leading to its therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of PNU-142633 are primarily related to its effects on the α7 this compound. By blocking this receptor, PNU-142633 reduces the release of various neurotransmitters, including acetylcholine, glutamate, and dopamine. This modulation of neurotransmitter release leads to improvements in cognitive function, memory, and other physiological processes.

Advantages and Limitations for Lab Experiments

The advantages of using PNU-142633 in lab experiments include its high selectivity for the α7 2-(1-isobutyl-3-oxo-2-piperazinyl)-N-methyl-N-(4-phenoxybenzyl)acetamide, which allows for precise modulation of this receptor's activity. Additionally, PNU-142633 has been extensively studied and has a well-established safety profile. However, the limitations of using PNU-142633 in lab experiments include its limited solubility in water and its relatively high cost.

Future Directions

There are several future directions for research on PNU-142633. One potential avenue is to study its effects on other types of 2-(1-isobutyl-3-oxo-2-piperazinyl)-N-methyl-N-(4-phenoxybenzyl)acetamides and other receptors in the brain. Additionally, further research is needed to determine the optimal dosing and administration of PNU-142633 for various therapeutic applications. Finally, the development of more efficient and cost-effective synthesis methods for PNU-142633 could lead to its wider use in research and potential therapeutic applications.

Scientific Research Applications

PNU-142633 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. Additionally, PNU-142633 has been studied for its potential use in the treatment of pain, addiction, and anxiety disorders.